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Compound of Interest

Compound Name: 4-Bromocrotonic acid

Cat. No.: B156263 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Bromocrotonic acid (CAS No. 13991-36-1) is a reactive chemical intermediate widely used

in organic synthesis for the development of pharmaceuticals and other fine chemicals.[1][2]

Structurally, it is a brominated derivative of crotonic acid, featuring a bromine atom and a

double bond that are key to its reactivity.[2] In biological research, (E)-4-Bromocrotonic Acid
acts as a fatty acid blocking agent.[1] It is known to inhibit the enzyme carnitine

acyltransferase, which is involved in the transport and subsequent β-oxidation of fatty acids into

mitochondria.[3] This inhibitory action allows for the selective adjustment of long-chain acyl-

CoA and carnitine levels in tissues, making it a valuable tool for metabolic research.[1]

Due to its corrosive nature and reactivity, proper handling and preparation of 4-Bromocrotonic
acid solutions are critical for ensuring experimental accuracy, reproducibility, and laboratory

safety. This document provides a detailed protocol for the preparation, storage, and handling of

a stock solution.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Bromocrotonic acid is presented below.
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Property Value Reference

CAS Number 13991-36-1 [1][3][4]

Molecular Formula C₄H₅BrO₂ [3][5][6]

Molecular Weight 164.99 g/mol [3][6]

Appearance
White to light yellow powder or

crystal
[5]

Melting Point 73.0 - 77.0 °C

pKa (Predicted) 4.13 ± 0.10 [5]

Solubility

Soluble in Methanol and

Water. Sparingly soluble in

Chloroform.

[1][4][5]

Storage Temperature
2°C - 8°C, under an inert

atmosphere
[1][3][4][5]

Experimental Protocol: Preparation of a 100 mM
Stock Solution
This protocol describes the preparation of a 100 mM stock solution of 4-Bromocrotonic acid
in Dimethyl Sulfoxide (DMSO). The choice of solvent and concentration should be adapted

based on the specific requirements of the downstream application and the solubility of the

compound in the chosen solvent.

3.1 Materials and Equipment

4-Bromocrotonic Acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula
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Weighing paper or boat

Appropriate-sized conical tube or vial (e.g., 15 mL)

Vortex mixer and/or sonicator

Micropipettes

Sterile, amber (light-protecting) microcentrifuge tubes or cryovials for aliquots

Syringe and 0.22 µm syringe filter (optional, for sterilization)

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves

3.2 Step-by-Step Procedure

Calculate Required Mass:

Use the following formula to determine the mass of 4-Bromocrotonic acid needed:

Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Example for 10 mL of a 100 mM stock solution:

Mass (g) = 0.1 mol/L × 0.010 L × 164.99 g/mol = 0.0165 g = 16.5 mg

Weigh the Compound:

Tare the analytical balance with a clean weighing boat.

Carefully weigh the calculated mass (e.g., 16.5 mg) of 4-Bromocrotonic acid powder.

Handle the solid compound inside a chemical fume hood.

Dissolution:

Transfer the weighed powder to a 15 mL conical tube.

Add a portion of the final volume of DMSO (e.g., 8 mL for a final volume of 10 mL).
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Cap the tube securely and vortex vigorously for 1-2 minutes to dissolve the solid.

If the compound does not fully dissolve, use a sonicator bath for 5-10 minutes.

Once fully dissolved, add DMSO to reach the final desired volume (e.g., 10 mL). Vortex

briefly to ensure a homogenous solution.

Sterilization (Optional):

If the stock solution is intended for cell culture experiments, sterile filtration is

recommended.

Draw the solution into a sterile syringe.

Attach a 0.22 µm syringe filter to the syringe.

Dispense the solution through the filter into a sterile container.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at 2°C - 8°C as recommended.[3] Protect from light and air exposure.[4]

Safety Precautions
4-Bromocrotonic acid is a hazardous substance and must be handled with appropriate care.

Hazard Identification: The compound is corrosive and can cause severe skin burns and eye

damage.[4] It may also be corrosive to metals.[4]

Handling: Always handle 4-Bromocrotonic acid in a well-ventilated chemical fume hood.[4]

[7] Avoid breathing dust.[4] Prevent contact with skin, eyes, and clothing.[7]
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Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[4]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty

of water.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing the 4-Bromocrotonic acid stock

solution.

Caption: Workflow for the preparation of 4-Bromocrotonic acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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